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4-nitrophenyl-beta-D-cellobioside 4-nitrophenyl-beta-D-cellobioside 4-Nitrophenyl β-D-cellobioside is a disaccharide and an enzyme substrate. It has been used to characterize the function of endoglucanase 1 from T. harzianum, β-glucosidase from T. xylanolyticum, and glycoside hydrolase family 3 (GH3) aryl β-glucosidases from A. oryzae.
Brand Name: Vulcanchem
CAS No.: 3482-57-3
VCID: VC20769132
InChI: InChI=1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12+,13-,14-,15-,16-,17-,18+/m1/s1
SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
Molecular Formula: C18H25NO13
Molecular Weight: 463.4 g/mol

4-nitrophenyl-beta-D-cellobioside

CAS No.: 3482-57-3

Cat. No.: VC20769132

Molecular Formula: C18H25NO13

Molecular Weight: 463.4 g/mol

* For research use only. Not for human or veterinary use.

4-nitrophenyl-beta-D-cellobioside - 3482-57-3

Specification

Description 4-Nitrophenyl β-D-cellobioside is a disaccharide and an enzyme substrate. It has been used to characterize the function of endoglucanase 1 from T. harzianum, β-glucosidase from T. xylanolyticum, and glycoside hydrolase family 3 (GH3) aryl β-glucosidases from A. oryzae.
CAS No. 3482-57-3
Molecular Formula C18H25NO13
Molecular Weight 463.4 g/mol
IUPAC Name (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12+,13-,14-,15-,16-,17-,18+/m1/s1
Standard InChI Key IAYJZWFYUSNIPN-KFRZSCGFSA-N
Isomeric SMILES C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O
SMILES C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
Canonical SMILES C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O

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